Cas no 195071-06-8 (2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid
• CAS No: 195071-06-8
• CID: 4630886
• PubChem ID: 22134322
• Update Time: 2025-10-30

2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)propanedioic Acid
• 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid

• Inchi： InChI=1S/C12H12O4/c13-11(14)10(12(15)16)9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： HTVUUKAYJQDTHI-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)CCC2C(C(=O)O)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid

Comprehensive Overview of 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid (CAS No. 195071-06-8)

2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid, with the CAS number 195071-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique indenyl and propanedioic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The growing interest in 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid is reflected in its frequent appearance in academic literature and patent filings. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics, especially in the context of enzyme inhibition and receptor modulation. Its carboxylic acid functional groups provide sites for further derivatization, enabling the creation of diverse molecular architectures. This adaptability is crucial for addressing modern challenges in precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, CAS 195071-06-8 exemplifies the principles of atom economy and step efficiency. The compound's stability under various reaction conditions makes it a reliable candidate for multi-step synthesis workflows. Recent advancements in catalytic methods have further enhanced its accessibility, reducing production costs and environmental impact. These developments resonate with the pharmaceutical industry's shift toward cost-effective and eco-friendly manufacturing processes.

The physicochemical properties of 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid contribute to its broad utility. Its balanced lipophilicity and water solubility profile make it suitable for formulation studies, a critical consideration in drug development. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring high purity standards required for research and industrial applications.

In the context of intellectual property, 195071-06-8 has been featured in numerous patents related to medicinal chemistry and material science. Its incorporation into novel compounds demonstrates its role in driving innovation across multiple disciplines. The compound's relevance to biodegradable polymers and specialty chemicals further expands its commercial potential, particularly in sectors prioritizing environmental sustainability.

Quality control protocols for 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid adhere to stringent GMP standards, reflecting its importance in regulated industries. Suppliers typically provide comprehensive certificates of analysis, detailing parameters such as melting point, residual solvents, and heavy metal content. These measures ensure compliance with international safety regulations and facilitate global trade of this valuable chemical entity.

Emerging research directions for CAS 195071-06-8 include its potential applications in bioorthogonal chemistry and click chemistry reactions. These cutting-edge methodologies are revolutionizing bioconjugation techniques and probe development for biological studies. The compound's compatibility with microwave-assisted synthesis and flow chemistry platforms positions it as a future-forward solution for high-throughput screening campaigns.

Market analysts project steady growth in demand for 2-(2,3-dihydro-1H-inden-1-yl)propanedioic acid, driven by expanding applications in agrochemicals and electronic materials. Its role in developing advanced functional materials with tailored properties underscores its significance in technological innovation. The compound's versatility continues to inspire novel research avenues at the intersection of chemistry, biology, and materials science.